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Compound of Interest

Compound Name: Argon-39

Cat. No.: B1261546 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a comprehensive overview of the radioactive isotope

Argon-39 (³⁹Ar), detailing its fundamental properties, decay characteristics, production

mechanisms, and principal applications. It includes summaries of quantitative data,

descriptions of experimental protocols, and visualizations of key processes to serve as a

technical resource for the scientific community.

Core Isotopic Properties and Decay Profile
Argon-39 is a radioactive isotope of the noble gas argon. With 18 protons and 21 neutrons, it

is an important tracer in various scientific fields due to its half-life and decay characteristics.

While argon as an element has been investigated for potential therapeutic effects, such as in

mitigating ischemia-reperfusion injury, the applications of the specific radioisotope ³⁹Ar are

confined to dating and tracing studies, with no established role in drug development.[1]

Quantitative Isotopic Data
The fundamental properties of Argon-39 are summarized in the table below. It is noteworthy

that the half-life of ³⁹Ar has been subject to revised measurements over time. While a value of

269 years has been widely used, more recent direct measurements have suggested a longer

half-life.[2][3]
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Property Value Notes

Atomic Number (Z) 18 Defines the element as Argon.

Mass Number (A) 39
Total number of protons and

neutrons.

Atomic Mass 38.964313 u [4][5]

Half-Life (t½) 269 ± 3 years
Widely accepted historical

value.[2][4][6][7]

302 ± 8 (stat) ± 6 (sys) years
Recent direct measurement by

the DEAP-3600 detector.[3]

Decay Mode Beta Minus (β⁻) Decay

A neutron is converted into a

proton, emitting an electron

and an electron antineutrino.[7]

[8][9]

Decay Product Potassium-39 (³⁹K)
The daughter nuclide is stable.

[5][7]

Decay Energy (Q-value) 0.565 MeV (565 keV) [5][7][10]

Mean Electron Energy 0.21878 MeV

Nuclear Spin 7/2- [7][10]

Natural Abundance Trace

Found in the atmosphere at a

level of (8.6 ± 0.4) × 10⁻¹⁶ g/g

relative to total argon.[8]

Specific Activity (Atmospheric) ~1 Bq/kg

The decay of ³⁹Ar is a

significant background source

in sensitive physics

experiments.[11][12][13]

Decay Pathway
Argon-39 undergoes 100% beta minus (β⁻) decay to the stable isotope Potassium-39 (³⁹K).[7]

In this process, a neutron within the ³⁹Ar nucleus is converted into a proton, which remains in
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the nucleus, while an electron (beta particle) and an electron antineutrino are emitted.[9] This

transformation increases the atomic number by one (from 18 to 19), changing the element from

argon to potassium, while the mass number remains the same.

Argon-39 (³⁹Ar)
Z=18, N=21

Potassium-39 (³⁹K)
Stable

Z=19, N=20

 t½ ≈ 269-302 years
β⁻ (electron)

+ ν̅ₑ (antineutrino)

Click to download full resolution via product page

Argon-39 Beta Decay Pathway.

Production Mechanisms of Argon-39
Argon-39 is produced through both natural and artificial processes. Its presence in the

atmosphere is primarily due to cosmic ray interactions, while subsurface production also

occurs.

Cosmogenic Production: In the Earth's atmosphere, ³⁹Ar is primarily produced by the

interaction of cosmic rays with the abundant stable isotope Argon-40 (⁴⁰Ar), which

constitutes 99.6% of natural argon.[8][14] The specific reaction is typically a neutron-induced

process, such as ⁴⁰Ar(n,2n)³⁹Ar.
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Subsurface Production: In underground environments, shielded from most cosmic rays, ³⁹Ar

is produced via neutron capture reactions on Potassium-39 (³⁹K), specifically ³⁹K(n,p)³⁹Ar, or

through alpha particle emission from calcium.[6][8][15] This production is relevant for

understanding background levels in underground physics experiments and for groundwater

dating.

Artificial Production: For the purpose of Argon-Argon (⁴⁰Ar/³⁹Ar) dating, ³⁹Ar is intentionally

produced by irradiating potassium-containing samples with fast neutrons in a nuclear reactor.

[6][16][17] This converts a known fraction of stable ³⁹K into ³⁹Ar via the ³⁹K(n,p)³⁹Ar reaction.

Cosmogenic (Atmosphere) Subsurface (Underground) Artificial (for Dating)

Argon-39 (³⁹Ar)

Argon-40 (⁴⁰Ar)

Cosmic Ray Neutrons
(n,2n) reaction

Potassium-39 (³⁹K)

Neutron Capture
(n,p) reaction

Potassium-39 (³⁹K)
in Sample

Nuclear Reactor
(Fast Neutrons)

Click to download full resolution via product page

Primary Production Pathways of Argon-39.

Experimental Protocols and Measurement
The detection of ³⁹Ar is challenging due to its low energy beta emission and low natural

abundance. The primary technique for its measurement is Ultra-Low-Background Proportional

Counting.

Methodology for Groundwater Age-Dating
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Argon-39 is a valuable tracer for dating groundwater in the range of 50 to 1,000 years, filling a

gap between other common tracers like tritium and carbon-14.[18][19][20][21] The experimental

workflow involves several critical steps.

Step 1: Sample Collection and Degasification

Large volumes of groundwater (typically >1000 L) are pumped from the source.

The water is passed through a membrane contactor or vacuum degasification system to

extract dissolved gases.

The extracted gas mixture, containing argon, nitrogen, and other components, is collected

and compressed into sample cylinders.

Step 2: Argon Separation and Purification

The collected gas sample is processed in a laboratory setting.

Reactive gases like oxygen are removed using heated titanium or zirconium getters.

Nitrogen is separated from the noble gases using a combination of gas chromatography and

cryogenic trapping on activated charcoal.

The resulting purified argon sample is quantified by measuring its pressure, volume, and

temperature.

Step 3: Proportional Counter Loading and Measurement

The purified argon sample is mixed with a quench gas, typically methane, to create a P-10

gas mixture (90% argon, 10% methane).[18]

This mixture is loaded into an ultra-low-background proportional counter (ULBPC) at a

specific pressure (e.g., 10 atmospheres).[18]

The ULBPC is constructed from materials with extremely low intrinsic radioactivity and is

housed deep underground (e.g., at PNNL's Shallow Underground Laboratory) to shield it

from cosmic rays.[18]
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The detector measures the low-energy beta particles emitted by the decay of ³⁹Ar over an

extended period (days to weeks).

Step 4: Data Analysis and Age Calculation

The measured count rate in the sample is corrected for background radiation. The

background is determined by counting a "dead" argon sample, sourced from underground

wells where the ³⁹Ar has decayed away.[18][22]

The specific activity of the sample is compared to the known specific activity of modern

atmospheric argon.

The age of the groundwater is calculated using the radioactive decay equation: Age = - (t½ /

ln(2)) * ln(A_sample / A_modern) where t½ is the half-life, A_sample is the sample's activity,

and A_modern is the modern atmospheric activity.
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1. Sample Collection

Groundwater Degasification
(Extract Dissolved Gases)

2. Sample Processing

Gas Purification
(Remove O₂, N₂ via Getters/GC)

Argon Quantification (PVT)

3. Measurement

Mix with Methane (P-10 Gas)

Load into ULB Proportional Counter
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4. Data Analysis

Background Subtraction
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Calculate Specific Activity

Calculate Age vs. Modern Standard
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Workflow for ³⁹Ar Groundwater Dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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